4,4-Dimethylisothiazolidine 1,1-dioxide

• IUPAC Name: 4,4-dimethyl-1,2-thiazolidine 1,1-dioxide
• InChI: InChI=1S/C5H11NO2S/c1-5(2)3-6-9(7,8)4-5/h6H,3-4H2,1-2H3
• InChI Key: BEPDEVWAYTZHIB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNS(=O)(=O)C1)C
• Molecular Formula: C5H11NO2S
• Molecular Weight: 149.21 g/mol

Description

4,4-Dimethylisothiazolidine 1,1-dioxide, also known as DMDO, is a powerful oxidant that has been widely used in various fields of scientific research. It is a white crystalline powder that is soluble in water and organic solvents. DMDO has been used as an oxidizing agent in organic synthesis, as a disinfectant, and as a bleaching agent. The purpose of

Mechanism of Action

4,4-Dimethylisothiazolidine 1,1-dioxide is a powerful oxidant that can oxidize a wide range of organic compounds. The mechanism of 4,4-Dimethylisothiazolidine 1,1-dioxide oxidation involves the transfer of an oxygen atom to the substrate, resulting in the formation of a corresponding oxide. 4,4-Dimethylisothiazolidine 1,1-dioxide can also act as a radical initiator, generating radicals that can initiate chain reactions.
Biochemical and Physiological Effects:
4,4-Dimethylisothiazolidine 1,1-dioxide has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce oxidative stress in cells, leading to cell death. 4,4-Dimethylisothiazolidine 1,1-dioxide has also been shown to induce DNA damage, leading to mutations and cancer. 4,4-Dimethylisothiazolidine 1,1-dioxide has been shown to have anti-inflammatory effects, reducing inflammation in animal models.

Advantages and Limitations for Lab Experiments

4,4-Dimethylisothiazolidine 1,1-dioxide has several advantages for lab experiments. It is a powerful oxidant that can be used to oxidize a wide range of organic compounds. It is also relatively easy to synthesize and handle in a laboratory setting. However, 4,4-Dimethylisothiazolidine 1,1-dioxide can be hazardous to handle and requires proper safety precautions. 4,4-Dimethylisothiazolidine 1,1-dioxide can also be expensive to purchase.

Future Directions

There are several future directions for 4,4-Dimethylisothiazolidine 1,1-dioxide research. One area of research is the development of new synthesis methods for 4,4-Dimethylisothiazolidine 1,1-dioxide. Another area of research is the development of new applications for 4,4-Dimethylisothiazolidine 1,1-dioxide, particularly in the field of organic synthesis. 4,4-Dimethylisothiazolidine 1,1-dioxide could also be used as a disinfectant in medical settings, particularly in the context of antibiotic-resistant bacteria. Finally, 4,4-Dimethylisothiazolidine 1,1-dioxide could be used as a tool for studying oxidative stress and its role in disease.

Synthesis Methods

4,4-Dimethylisothiazolidine 1,1-dioxide can be synthesized by the reaction of dimethylamine and chloramine-T in aqueous solution. The reaction proceeds at room temperature and produces 4,4-Dimethylisothiazolidine 1,1-dioxide in high yield. The synthesis of 4,4-Dimethylisothiazolidine 1,1-dioxide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4,4-Dimethylisothiazolidine 1,1-dioxide has been used as an oxidizing agent in organic synthesis. It has been used to oxidize alkenes, alcohols, and sulfides to their corresponding products. 4,4-Dimethylisothiazolidine 1,1-dioxide has also been used as a disinfectant, particularly in the food industry. It has been shown to be effective against a wide range of microorganisms, including bacteria and fungi. 4,4-Dimethylisothiazolidine 1,1-dioxide has also been used as a bleaching agent, particularly in the paper industry.